Cas no 941951-17-3 (2-4-(4-chlorobenzenesulfonyl)butanamidothiophene-3-carboxamide)

• Product Name: 2-4-(4-chlorobenzenesulfonyl)butanamidothiophene-3-carboxamide
• CAS No: 941951-17-3
• MF: C₁₅H₁₅ClN₂O₄S₂
• MW: 386.873600244522
• CID: 5501643
• Update Time: 2025-11-06

2-4-(4-chlorobenzenesulfonyl)butanamidothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-chlorophenyl)sulfonylbutanoylamino]thiophene-3-carboxamide
• 2-4-(4-chlorobenzenesulfonyl)butanamidothiophene-3-carboxamide

• Inchi： 1S/C15H15ClN2O4S2/c16-10-3-5-11(6-4-10)24(21,22)9-1-2-13(19)18-15-12(14(17)20)7-8-23-15/h3-8H,1-2,9H2,(H2,17,20)(H,18,19)
• InChI Key： XOOXHOFJFPQTGI-UHFFFAOYSA-N
• SMILES： C1(NC(=O)CCCS(C2=CC=C(Cl)C=C2)(=O)=O)SC=CC=1C(N)=O

Additional information on 2-4-(4-chlorobenzenesulfonyl)butanamidothiophene-3-carboxamide

Professional Introduction to Compound with CAS No. 941951-17-3 and Product Name: 2-4-(4-chlorobenzenesulfonyl)butanamidothiophene-3-carboxamide

Compound with the CAS number 941951-17-3, identified by the product name 2-4-(4-chlorobenzenesulfonyl)butanamidothiophene-3-carboxamide, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their structural complexity and potential therapeutic applications. The presence of multiple functional groups, including a chlorobenzenesulfonyl moiety, a butanamido linkage, and a thiophene-3-carboxamide core, makes this compound a versatile scaffold for drug discovery and development.

The chlorobenzenesulfonyl group is particularly noteworthy as it introduces both electrophilic and lipophilic characteristics, which can be exploited in designing molecules with enhanced binding affinity to biological targets. This feature is especially relevant in the context of modern drug design, where the balance between hydrophilicity and lipophilicity is crucial for optimizing pharmacokinetic properties. The butanamido group further contributes to the compound's solubility and bioavailability, making it an attractive candidate for further investigation.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to design compounds with tailored properties. In this regard, 2-4-(4-chlorobenzenesulfonyl)butanamidothiophene-3-carboxamide has been subjected to rigorous virtual screening and molecular docking studies. These investigations have revealed its potential as an inhibitor of various enzymes implicated in inflammatory and oncogenic pathways. The thiophene ring, a common motif in bioactive molecules, is known for its ability to modulate electron density and enhance binding interactions with biological targets.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the chlorobenzenesulfonyl group necessitates precise control over reaction conditions to avoid unwanted side products. Similarly, the formation of the butanamido linkage requires an amide coupling step, which must be conducted under inert conditions to prevent degradation. The final step involves the incorporation of the thiophene-3-carboxamide moiety, a process that demands meticulous attention to detail to maintain structural integrity.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research indicates that molecules containing the thiophene-3-carboxamide scaffold exhibit promising activity against several diseases, including cancer and neurodegenerative disorders. The chlorobenzenesulfonyl group further enhances its therapeutic potential by facilitating interactions with key biological targets. This dual functionality makes it an attractive candidate for further development into a novel therapeutic agent.

In vitro studies have demonstrated that 2-4-(4-chlorobenzenesulfonyl)butanamidothiophene-3-carboxamide exhibits significant inhibitory activity against enzymes such as cyclooxygenase-2 (COX-2) and matrix metalloproteinase-9 (MMP-9). These enzymes are implicated in various pathological processes, including inflammation, pain, and tumor progression. The ability of this compound to modulate their activity suggests its potential as a therapeutic intervention in conditions where these enzymes play a pivotal role.

Furthermore, preclinical studies have shown that this compound exhibits favorable pharmacokinetic properties when administered orally or intravenously. Its solubility profile allows for efficient absorption and distribution throughout the body, while its metabolic stability ensures prolonged half-life. These characteristics are critical for developing a drug that can be administered at regular intervals without significant loss of efficacy.

The development of new pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The synthesis and characterization of compounds like 2-4-(4-chlorobenzenesulfonyl)butanamidothiophene-3-carboxamide are just one part of this complex process. Additional research is needed to understand its mechanism of action at the molecular level and to assess its safety profile in animal models before human trials can begin.

The integration of artificial intelligence (AI) into drug discovery has revolutionized the way new compounds are designed and evaluated. AI algorithms can predict molecular properties with remarkable accuracy, enabling researchers to identify promising candidates more efficiently than traditional methods alone. In the case of 2-4-(4-chlorobenzenesulfonyl)butanamidothiophene-3-carboxamide, AI-driven virtual screening has identified several analogs with enhanced potency and selectivity.

Future research will focus on optimizing synthetic routes to improve scalability while maintaining high purity standards. Additionally, efforts will be directed toward exploring new derivatives that may exhibit even greater therapeutic efficacy or reduced toxicity. The ultimate goal is to translate laboratory findings into clinical applications that benefit patients worldwide.

In conclusion,2-4-(4-chlorobenzenesulfonyl)butanamidothiophene-3-carboxamide represents a significant advancement in pharmaceutical chemistry with substantial potential for therapeutic applications. Its unique structural features make it an attractive candidate for further development into a novel drug entity targeting various diseases characterized by abnormal enzyme activity or signaling pathways.